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Compound of Interest

Compound Name: Glycyl-DL-phenylalanine

Cat. No.: B1265997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Glycyl-DL-phenylalanine, with the CAS number 721-66-4, is a dipeptide composed of glycine

and a racemic mixture of D- and L-phenylalanine. This whitepaper provides a comprehensive

technical overview of its chemical and physical properties, spectroscopic data, and methods for

its synthesis and analysis. Furthermore, it delves into the biological significance of this

dipeptide, including its intestinal absorption, potential role in muscle protein synthesis, and its

relevance in the context of drug design and development. This guide is intended to be a

valuable resource for researchers and professionals working with peptides and amino acid

derivatives.

Chemical and Physical Properties
Glycyl-DL-phenylalanine is a white to off-white crystalline powder. Its fundamental properties

are summarized in the table below, providing a quick reference for laboratory use.
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Property Value Reference(s)

CAS Number 721-66-4 [1]

Molecular Formula C₁₁H₁₄N₂O₃ [1]

Molecular Weight 222.24 g/mol [1]

Appearance
White to off-white crystalline

powder

Melting Point 273-275 °C (decomposes)

Boiling Point
492.2 °C at 760 mmHg

(predicted)

Density 1.259 g/cm³ (predicted)

Solubility
Slightly soluble in water and

DMSO.

pKa 3.28 ± 0.10 (predicted)

LogP -2.29 (extrapolated) [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Glycyl-DL-
phenylalanine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides information about the hydrogen atoms in the

molecule. Key expected signals include those for the glycine alpha-hydrogens, the

phenylalanine alpha- and beta-hydrogens, and the aromatic protons of the phenyl group.[2]

¹³C NMR: The carbon-13 NMR spectrum reveals the different carbon environments within the

dipeptide. Expected signals correspond to the carbonyl carbons of the peptide bond and the

carboxylic acid, the alpha-carbons of both amino acid residues, the beta-carbon of

phenylalanine, and the aromatic carbons.[3]
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Experimental Protocol: NMR Spectroscopy

A general protocol for obtaining NMR spectra of Glycyl-DL-phenylalanine is as follows:

Sample Preparation: Dissolve a few milligrams of Glycyl-DL-phenylalanine in a suitable

deuterated solvent, such as deuterium oxide (D₂O) or dimethyl sulfoxide-d₆ (DMSO-d₆). The

choice of solvent can affect the chemical shifts of exchangeable protons (e.g., -NH and -OH).

[4]

Instrument: Use a standard NMR spectrometer (e.g., 300, 400, or 500 MHz).

Acquisition: Acquire ¹H and ¹³C NMR spectra using standard pulse sequences. For ¹³C NMR,

techniques like DEPT can be used to differentiate between CH, CH₂, and CH₃ groups. 2D

NMR techniques such as COSY and HSQC can be employed to establish connectivity

between protons and carbons.[5]

Referencing: Chemical shifts are typically referenced to an internal standard, such as

tetramethylsilane (TMS) or the residual solvent peak.[4]

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

molecule. For Glycyl-DL-phenylalanine, the expected [M+H]⁺ ion would be at m/z 223.1077.

Fragmentation would likely occur at the peptide bond, yielding characteristic ions for the glycine

and phenylalanine residues.

Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the functional groups present,

including:

N-H stretching of the amine and amide groups.

C=O stretching of the carboxylic acid and the amide (peptide) bond.

Aromatic C-H and C=C stretching of the phenyl ring.

Synthesis and Purification
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The synthesis of Glycyl-DL-phenylalanine can be achieved through standard peptide

coupling methods, either in solution-phase or on a solid support.

Experimental Protocol: Solution-Phase Peptide Synthesis

A representative workflow for the solution-phase synthesis is outlined below.

Step 1: Protection

Step 2: Activation

Step 3: Coupling

Step 4: Deprotection

Step 5: Purification

Protect Glycine's amino group (e.g., with Boc or Fmoc)

Activate the carboxyl group of protected Glycine (e.g., using DCC/NHS)

Protected Glycine

React activated Glycine with DL-Phenylalanine

Activated Glycine

Remove the protecting group from the N-terminus

Protected Dipeptide

Purify Glycyl-DL-phenylalanine (e.g., by recrystallization or chromatography)

Crude Dipeptide
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Click to download full resolution via product page

Caption: General workflow for the solution-phase synthesis of Glycyl-DL-phenylalanine.

Detailed Methodologies:

Protection: The amino group of glycine is protected to prevent self-coupling. Common

protecting groups include tert-butyloxycarbonyl (Boc) or 9-fluorenylmethyloxycarbonyl

(Fmoc).

Activation: The carboxylic acid of the N-protected glycine is activated to make it more

reactive towards the amino group of phenylalanine. This can be achieved using coupling

reagents like dicyclohexylcarbodiimide (DCC) in the presence of N-hydroxysuccinimide

(NHS).

Coupling: The activated glycine derivative is then reacted with DL-phenylalanine in a suitable

solvent. The amino group of phenylalanine attacks the activated carboxyl group, forming the

peptide bond.

Deprotection: The protecting group on the N-terminus of the newly formed dipeptide is

removed. For a Boc group, this is typically done with an acid like trifluoroacetic acid (TFA).

For an Fmoc group, a base like piperidine is used.

Purification: The crude product is purified to remove unreacted starting materials and

byproducts. Recrystallization is a common method for purifying solid dipeptides.[6] The purity

of the final product can be assessed by techniques like HPLC and NMR.

Experimental Protocol: Purification by Recrystallization

Dissolution: Dissolve the crude Glycyl-DL-phenylalanine in a minimal amount of a hot

solvent in which it is sparingly soluble at room temperature (e.g., water or an ethanol/water

mixture).

Cooling: Slowly cool the solution to allow for the formation of crystals. Seeding with a small

crystal of the pure compound can facilitate crystallization.

Filtration: Collect the crystals by filtration.
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Washing: Wash the crystals with a small amount of cold solvent to remove any remaining

impurities.

Drying: Dry the purified crystals under vacuum.

Analytical Methods
High-performance liquid chromatography (HPLC) is a standard method for the analysis and

quantification of Glycyl-DL-phenylalanine.

Experimental Protocol: HPLC Analysis

Sample Preparation
(Dissolve in mobile phase) Injection onto HPLC Separation on C18 Column UV Detection

(e.g., 210-220 nm)
Data Analysis

(Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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